Cas no 1420-36-6 (Coenzyme A, S-(3-oxobutanoate))

Coenzyme A, S-(3-oxobutanoate) Properties

Names and Identifiers

• Coenzyme A,S-(3-oxobutanoate)
• Acetoacetyl coa
• S-{(9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-di
• S-{1-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} 3-oxobutanethioate (non-preferred name)
• S-Acetoacetylcoenzyme A
• S-Acetoacetyl-CoA
• Acetoacetylcoenzyme A
• Acetoacetyl-CoA
• Coenzyme A, S-acetoacetate (6CI,7CI,8CI)
• Coenzyme A, S-(3-oxobutanoate)
• 3-acetoacetyl-CoA
• 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-oxobutanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl] dihydrogen diphosphate}
• SCHEMBL60436
• 3-ketobutyroyl-CoA
• 1dub
• 3-oxobutyryl-Coenzyme A
• acetoacetyl-CoA; (Acyl-CoA); [M+H]+;
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-oxobutanethioate
• S-Acetoacetyl-CoA
• 3-oxobutanoyl-CoA
• CHEBI:15345
• acetoacetyl-coenzyme a
• C25-H40-N7-O18-P3-S
• Coenzyme A, S-acetoacetate
• S-acetoacetyl-coenzyme A
• 1420-36-6
• acetoacetyl-S-CoA
• 3-ketobutanoyl-CoA
• Q2639429
• 9H-purin-6-amine,9-[5-O-[[[[[(3R)-4-[[3-[[2-[(1,3-dioxobutyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-3-O-phosphono-beta-D-ri
• acetoacetyl-CoA
• DB03059
• Acetoacetyl coenzyme A
• EINECS 215-815-9
• GTPL3039
• Acetoacetylcoenzyme A
• 3-Oxobutyryl CoA
• Acetoacetyl coenzyme A sodium salt
• J-000542
• C25H40N7O18P3S
• S-Acetoacetate Coenzyme A Sodium Salt Hydrate
• DTXSID30931292
• 3-oxobutyroyl-CoA
• D06CGD
• S-Acetoacetyl-coenzym A
• 3-acetoacetyl-Coenzyme A
• C00332
• Acetoacetylcoenzyme A Sodium Salt Hydrate
• J-007581
• bofuranosyl]-
• 3-oxobutyryl-CoA
• HY-N7392
• S-{(9R,13S,15R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-oxobutanethioate (non-preferred name)
• CS-0119038
• NS00044811
• acetoacetyl-CoA tetraanion
• Acetoacetyl CoA
• 3-Acetoacetyl-CoA
• acetoacetyl-coenzyme A(4-)
• S-acetoacetyl-CoA
• Acetoacetyl coenzyme A sodium salt hydrate
• Acetoacetyl-CoA
• +Expand

• InChIKey： OJFDKHTZOUZBOS-YTJNUSSGSA-N
• Inchi： InChI=1S/C25H40N7O18P3S/c1-13(33)8-16(35)54-7-6-27-15(34)4-5-28-23(38)20(37)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-19(49-51(39,40)41)18(36)24(48-14)32-12-31-17-21(26)29-11-30-22(17)32/h11-12,14,18-20,24,36-37H,4-10H2,1-3H3,(H,27,34)(H,28,38)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41)/t14-,18+,19-,20+,24+/m0/s1
• SMILES： CC(CC(SCCNC(CCNC([C@H](C(COP(OP(OC[C@@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 851.1366
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 23
• Rotatable Bond Count: 22
• Monoisotopic Mass: 851.13633962g/mol
• Heavy Atom Count: 54
• Complexity: 1490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.8
• Topological Polar Surface Area: 406Ų

Experimental Properties

• PSA: 380.7